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Compound of Interest

Compound Name: GS967

Cat. No.: B15589792 Get Quote

Essential guidelines for the safe handling and disposal of the research chemical GS967,

ensuring personnel safety and environmental compliance.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides a detailed, step-by-step procedure for the safe disposal of GS967, a potent

and selective inhibitor of the cardiac late sodium current (late INa). Due to the nature of

research chemicals and the potential for incomplete hazard data, GS967 should be handled

with caution and disposed of as hazardous chemical waste.

Hazard Identification and Safety Precautions
While a definitive, universally adopted Safety Data Sheet (SDS) for GS967 is not consistently

available across all suppliers, it is imperative to adopt a conservative approach to its handling

and disposal. Some sources may classify this compound as non-hazardous, while others

indicate potential risks. For maximum safety, GS967 should be treated as a hazardous

substance.

Key Hazard Information:
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Hazard Classification GHS Hazard Statement Precautionary Statement

Acute Toxicity (Oral), Category

4
H302: Harmful if swallowed

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Eye Irritation, Category 2A
H319: Causes serious eye

irritation

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE) is mandatory when handling GS967:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes are required.

Experimental Protocol for Disposal of GS967
The following protocol outlines the necessary steps for the proper disposal of GS967 waste,

including pure compound, contaminated materials, and solutions.

Materials Required:

Appropriate Personal Protective Equipment (PPE).

Designated, compatible hazardous waste container with a secure lid.

Hazardous waste labels.

Secondary containment bin.

Procedure:
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Waste Segregation:

Do not mix GS967 waste with other chemical waste streams unless compatibility has been

confirmed.

Solid waste (e.g., unused GS967 powder, contaminated weigh boats, gloves, and paper

towels) should be collected in a designated, leak-proof container lined with a plastic bag.

Liquid waste (e.g., solutions containing GS967) should be collected in a separate,

compatible, and clearly labeled hazardous waste container.

Container Management:

Use only containers that are in good condition and compatible with GS967.

Keep waste containers securely closed except when adding waste.[1]

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Place liquid waste containers in a secondary containment bin to prevent spills.

Labeling:

Immediately label all waste containers with "Hazardous Waste."

Clearly identify the contents, including the full chemical name "GS967" and the

approximate concentration and quantity.

Include the date the waste was first added to the container.

Disposal of Empty Containers:

The original GS967 container, even if empty, must be disposed of as hazardous waste.[2]

Do not rinse the container into the sink. If rinsing is required for other purposes, the rinsate

must be collected as hazardous waste.
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Arranging for Pickup:

Follow your institution's specific procedures for hazardous waste pickup.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a waste collection.

Never dispose of GS967 down the drain or in the regular trash.[1] Improper disposal can lead

to environmental contamination and regulatory violations.

GS967 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of GS967
waste.
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Caption: Decision workflow for the proper segregation, collection, and disposal of GS967
waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of GS967, fostering a secure research environment and protecting our ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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